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Compound of Interest

Compound Name: D-Fructose-13C,d2

Cat. No.: B12403597

Get Quote

Application Note: Targeted Metabolomics Quantification of Fructose Flux and Pool Size using

D-Fructose-13C,d2

Executive Summary
The precise quantification of D-Fructose in complex biological matrices (plasma, liver, intestinal

tissue) is critical for understanding metabolic dysregulation in Non-Alcoholic Fatty Liver

Disease (NAFLD), Type 2 Diabetes, and obesity. D-Fructose-13C,d2 serves as a superior

Internal Standard (IS) compared to universally labeled analogs (e.g., U-13C-Fructose) or non-

isotopic standards. Its unique mass shift (+3 Da typical) prevents signal overlap with naturally

occurring isotopes (M+1, M+2) and distinguishes it from commonly used metabolic tracers like

U-13C-Glucose. This guide details a validated LC-MS/MS workflow for the absolute

quantification of fructose using D-Fructose-13C,d2, ensuring high specificity and correcting for

the severe ion suppression often observed in carbohydrate analysis.

Strategic Rationale: Why D-Fructose-13C,d2?
In targeted metabolomics, the "Gold Standard" for quantification is Isotope Dilution Mass

Spectrometry (IDMS). However, fructose presents unique challenges:
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Isomeric Complexity: Fructose (ketose) and Glucose (aldose) are structural isomers (MW

180.16). They often co-elute on standard Reverse Phase (C18) columns and share major

MS/MS fragments.

Ion Suppression: In ESI negative mode, carbohydrates suffer from significant matrix effects.

Tracer Interference: In metabolic flux analysis (MFA) studies where U-13C-Glucose is

introduced to trace glycolysis, a U-13C-Fructose IS would overlap with the M+6 isotopologue

of the tracer.

The Solution: D-Fructose-13C,d2 (typically labeled at stable positions, e.g., C6 or C1) provides

a distinct precursor mass (approx. m/z 182 or 183 depending on exact labeling) that does not

interfere with:

Endogenous Fructose (M+0).

Natural isotopes (M+1, M+2).

Common metabolic tracers (e.g., U-13C-Glucose M+6).

Biological Context: Fructolysis vs. Glycolysis
Understanding the pathway is essential for interpreting data. Unlike glucose, fructose bypasses

the rate-limiting enzyme Phosphofructokinase-1 (PFK-1), leading to unregulated acetyl-CoA

production and lipogenesis.
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Figure 1: The Fructolysis pathway highlights the rapid entry of fructose into the triose-

phosphate pool, bypassing the PFK-1 checkpoint.[1][2][3][4][5][6] This unregulated flux is the

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12403597/docs?utm_src=pdf-body-img#application-of-d-fructose-13c-d2-in-targeted-metabolomics-workflows
https://pdf.benchchem.com/12396/D_Fructose_d2_vs_13C_Glucose_A_Comparative_Guide_for_Metabolic_Tracers.pdf
https://www.derpharmachemica.com/pharma-chemica/liquid-chromatographymass-spectrometry-lcms-method-for-the--determination-of-sugars-in-fresh-pomegranate-fruit-juices.pdf
https://microbenotes.com/fructose-metabolism-fructolysis-steps-and-importance/
https://www.ncbi.nlm.nih.gov/books/NBK576428/
https://dev.usbio.net/biochemicals/163376/D-Fructose-6-13C%2Cd2/data-sheet
https://metabolomics.creative-proteomics.com/fructose-and-mannose-metabolism-service.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


target of quantification.

Experimental Protocol
Materials & Reagents

Analyte: D-Fructose (Native).[7]

Internal Standard: D-Fructose-13C,d2 (e.g., [6-13C, 6,6-d2]-Fructose). Note: Verify the

exact labeling of your lot to calculate the precise precursor mass.

Solvents: LC-MS grade Acetonitrile (ACN), Water, Ammonium Hydroxide (NH4OH).

Matrix: Plasma, Serum, or Liver homogenate.

Sample Preparation (Protein Precipitation)
Rationale: Carbohydrates are highly polar. Liquid-Liquid Extraction (LLE) is ineffective. Protein

precipitation with high organic content is required to retain sugars in the supernatant.

Thaw samples on ice.

Aliquot 50 µL of plasma/tissue homogenate into a 1.5 mL tube.

Spike IS: Add 10 µL of D-Fructose-13C,d2 Working Solution (10 µg/mL in 50% ACN).

Critical Step: Vortex immediately for 10 seconds to equilibrate IS with the matrix.

Precipitate: Add 400 µL of ice-cold Acetonitrile/Methanol (75:25 v/v).

Vortex vigorously for 1 min.

Centrifuge at 14,000 x g for 10 min at 4°C.

Transfer supernatant to a clean glass vial.

Evaporate to dryness under nitrogen stream (or SpeedVac) at 30°C.

Reconstitute in 100 µL of Acetonitrile:Water (80:20 v/v) containing 0.1% NH4OH.
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Note: High organic content in reconstitution solvent ensures good peak shape on HILIC

columns.

LC-MS/MS Method
Rationale: Reverse Phase (C18) retains sugars poorly. Hydrophilic Interaction Liquid

Chromatography (HILIC) is mandatory for separating Fructose from Glucose.

Chromatography Conditions:

Column: Waters BEH Amide (2.1 x 100 mm, 1.7 µm) or equivalent Polymeric Amide column.

Mobile Phase A: Water + 0.1% Ammonium Hydroxide (pH 9.0).

Why High pH? Enhances ionization of sugars in negative mode and improves peak

symmetry.

Mobile Phase B: Acetonitrile + 0.1% Ammonium Hydroxide.

Flow Rate: 0.3 mL/min.

Column Temp: 40°C.

Gradient Profile:

Time (min) % Mobile Phase B Description

0.0 90
Initial high organic for
retention

1.0 90 Isocratic hold

8.0 60 Linear gradient to elute sugars

9.0 40 Column wash

| 11.0 | 90 | Re-equilibration (Critical for HILIC) |

Mass Spectrometry (ESI Negative Mode):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source: Electrospray Ionization (ESI-).

Scan Type: Multiple Reaction Monitoring (MRM).

Capillary Voltage: -2.5 kV.

MRM Transitions Table:

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Role

D-Fructose 179.0 [M-H]- 89.0 12 Quantifier

D-Fructose 179.0 [M-H]- 113.0 10 Qualifier

D-Glucose 179.0 [M-H]- 89.0 12
Interference

Check

| D-Fructose-13C,d2 | 182.0 [M-H]-* | 91.0 / 115.0** | 12 | Internal Standard |

*Note: Precursor mass assumes a +3 Da shift (e.g., 1x13C + 2x2H). Adjust based on

Certificate of Analysis. **Note: Product ion must be optimized. If the label is on the fragment

retained, the product ion will also shift.

Workflow Visualization
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Figure 2: End-to-end workflow for targeted fructose quantification. The critical control point is

the HILIC separation to resolve the glucose/fructose isomers before MS detection.
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Troubleshooting & Validation Criteria
Isomer Separation:

Pass: Baseline resolution (Rs > 1.5) between Glucose (elutes first on Amide) and

Fructose.

Fail: Co-elution. Action: Decrease initial water content or lower column temperature.

Linearity:

Calibration curve (0.5 – 500 µM) must show

using

weighting.

IS Response:

The Coefficient of Variation (CV) of the D-Fructose-13C,d2 peak area across all samples

should be < 15%. A higher CV indicates inconsistent extraction or matrix suppression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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